Cas no 4840-91-9 (2-Iodostyrene)

• Product Name: 2-Iodostyrene
• CAS No: 4840-91-9
• MF: C₈H₇I
• MW: 230.045654535294
• MDL: MFCD00080535
• CID: 326092
• PubChem ID: 193446
• Update Time: 2025-04-19

2-Iodostyrene Chemical and Physical Properties

Names and Identifiers

• 1-Iodo-2-vinylbenzene
• 1-ethenyl-2-iodobenzene
• 2-IODOSTYRENE
• Benzene,1-ethenyl-2-iodo-
• 2-iodo-styrene
• 2-Jod-styrol
• Benzene,1-ethenyl-2-iodo
• Ethenyliodobenzene homopolymer
• o-iodostyrene
• Polyiodostyrene
• MFCD00080535
• 9037-49-4
• AKOS017547774
• SCHEMBL1055399
• PSIKFNDJOGHVHP-UHFFFAOYSA-N
• PS-11930
• FT-0717429
• 4840-91-9
• DTXSID70920428
• A1-36226
• CS-0452868
• G85833
• 2-Iodostyrene

• MDL： MFCD00080535
• Inchi： 1S/C8H7I/c1-2-7-5-3-4-6-8(7)9/h2-6H,1H2
• InChI Key： PSIKFNDJOGHVHP-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C=C

Computed Properties

• Exact Mass: 229.95900
• Monoisotopic Mass: 229.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 234.0±19.0 °C at 760 mmHg
• Flash Point: 101.5±10.5 °C
• PSA: 0.00000
• LogP: 2.93420
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

2-Iodostyrene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)